Cas no 953172-97-9 (3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine)

• Product Name: 3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine
• CAS No: 953172-97-9
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 6477288
• PubChem ID: 16883453
• Update Time: 2025-05-30

3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine
• (4-(6-ethoxypyridazin-3-yl)piperazin-1-yl)(4-methoxyphenyl)methanone
• [4-(6-ethoxypyridazin-3-yl)piperazin-1-yl]-(4-methoxyphenyl)methanone
• 953172-97-9
• AKOS026684782
• 3-ethoxy-6-[4-(4-methoxybenzoyl)piperazin-1-yl]pyridazine
• F5010-0182

• Inchi： 1S/C18H22N4O3/c1-3-25-17-9-8-16(19-20-17)21-10-12-22(13-11-21)18(23)14-4-6-15(24-2)7-5-14/h4-9H,3,10-13H2,1-2H3
• InChI Key： MUADBSICZDTERD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)N1CCN(C2=CC=C(N=N2)OCC)CC1

Computed Properties

• Exact Mass: 342.16919058g/mol
• Monoisotopic Mass: 342.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine

Comprehensive Overview of 3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine (CAS No. 953172-97-9)

3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine (CAS No. 953172-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyridazine family, which is known for its diverse biological activities. The presence of both ethoxy and methoxybenzoyl groups in its structure enhances its solubility and reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for piperazine derivatives like 3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine has surged, driven by their role in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in treating diseases such as cancer and autoimmune disorders. The compound's CAS No. 953172-97-9 is frequently searched in academic databases and patent filings, reflecting its growing importance in medicinal chemistry.

The synthesis of 3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine involves multi-step organic reactions, including N-alkylation and acylations, which are well-documented in peer-reviewed journals. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for further preclinical studies. Additionally, the compound's spectroscopic data (e.g., NMR, MS) are often referenced in analytical chemistry discussions, highlighting its utility as a reference standard.

From an industrial perspective, 953172-97-9 is increasingly sought after by contract research organizations (CROs) and pharmaceutical companies specializing in small molecule therapeutics. Its compatibility with high-throughput screening (HTS) platforms further underscores its relevance in modern drug discovery. Online forums and scientific communities often discuss its structure-activity relationship (SAR), particularly in the context of optimizing bioavailability and target selectivity.

Environmental and regulatory considerations for 3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine are also a topic of interest. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's stability under various pH conditions and thermal degradation profile are frequently studied to ensure compliance with Good Manufacturing Practices (GMP).

In conclusion, 3-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-ylpyridazine (CAS No. 953172-97-9) represents a promising scaffold in medicinal chemistry, with applications spanning from drug design to material science. Its continued exploration aligns with global trends in precision medicine and green chemistry, making it a compound of enduring scientific and commercial value.